Cas no 1314711-50-6 (1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile)

1-(4-Methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile is a specialized organic compound featuring a cyclopropane ring substituted with a carbonitrile group and a methoxy-dimethylphenyl moiety. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The methoxy and dimethyl groups enhance solubility and stability, while the nitrile functionality offers reactivity for further derivatization. Its rigid cyclopropane core contributes to conformational constraint, which can be leveraged in drug design to improve target binding affinity. The compound's well-defined molecular architecture ensures consistent performance in synthetic applications, particularly in the development of bioactive molecules.
1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile structure
1314711-50-6 structure
Product Name:1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile
CAS No:1314711-50-6
MF:C13H15NO
MW:201.264303445816
CID:6365969
PubChem ID:83700262
Update Time:2025-05-24

1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile
    • 1314711-50-6
    • EN300-1837917
    • Inchi: 1S/C13H15NO/c1-9-6-11(13(8-14)4-5-13)7-10(2)12(9)15-3/h6-7H,4-5H2,1-3H3
    • InChI Key: RMGVVSLNKHPLTG-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C)=CC(=CC=1C)C1(C#N)CC1

Computed Properties

  • Exact Mass: 201.115364102g/mol
  • Monoisotopic Mass: 201.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 33Ų

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Additional information on 1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile (CAS No. 1314711-50-6)

The chemical compound 1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile (CAS No. 1314711-50-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and a carbonitrile functional group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel small-molecule inhibitors and bioactive compounds.

One of the key reasons for the growing interest in 1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile is its role in medicinal chemistry. The compound's methoxy and dimethylphenyl moieties contribute to its lipophilicity, which is crucial for membrane permeability in drug candidates. Recent studies have highlighted its utility in designing kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, this compound's versatility aligns well with the demand for targeted therapies.

In addition to its pharmaceutical applications, CAS No. 1314711-50-6 is also being investigated for its potential in agrochemical formulations. The cyclopropane-carbonitrile scaffold has shown promise in enhancing the efficacy of crop protection agents, a critical area as global agriculture faces challenges like pesticide resistance and climate change. This aligns with the increasing focus on sustainable farming practices and green chemistry principles.

The synthesis of 1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile often involves multi-step reactions, including cyclopropanation and nitrile formation. These processes are frequently optimized using modern techniques like flow chemistry and catalysis, which are trending topics in synthetic organic chemistry. Researchers are also exploring its structure-activity relationships (SAR) to unlock further applications, making it a subject of frequent queries in academic and industrial databases.

From an industrial perspective, the scalability of CAS No. 1314711-50-6 production is a key consideration. Manufacturers are adopting cost-effective synthetic routes to meet the demand from pharmaceutical and agrochemical sectors. The compound's stability under various conditions also makes it suitable for long-term storage, a practical advantage for supply chain logistics.

Environmental and regulatory aspects of 1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile are also under scrutiny. With stricter REACH and FDA guidelines, its ecotoxicological profile is being evaluated to ensure compliance. This reflects the broader trend of responsible chemical innovation, where safety and sustainability are prioritized alongside functionality.

In summary, 1-(4-methoxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile (CAS No. 1314711-50-6) represents a multifaceted compound with significant potential across multiple industries. Its relevance to drug discovery, agricultural chemistry, and green synthesis ensures it remains a focal point for research and development. As scientific advancements continue, this compound is likely to play an even greater role in addressing some of the most pressing challenges in modern science and technology.

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